Cas no 750617-61-9 (2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one)

• Product Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one
• CAS No: 750617-61-9
• MF: C₈H₆ClN₃OS₃
• MW: 291.80073595047
• CID: 5419391
• PubChem ID: 2340327
• Update Time: 2025-05-21

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethanone
• 750617-61-9
• VU0610989-1
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one
• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-1-(5-chlorothiophen-2-yl)ethanone
• F3328-0162
• SR-01000036381-1
• AKOS000859594
• SR-01000036381
• Z18453047
• STK983897
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-1-(5-chloro-2-thienyl)ethanone

• Inchi： 1S/C8H6ClN3OS3/c9-6-2-1-5(15-6)4(13)3-14-8-12-11-7(10)16-8/h1-2H,3H2,(H2,10,11)
• InChI Key： XHYXRLPKTVXUPM-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(Cl)=CC=1)CSC1=NN=C(N)S1

Computed Properties

• Exact Mass: 290.9361530g/mol
• Monoisotopic Mass: 290.9361530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 1.99±0.10(Predicted)

Additional information on 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one

2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]-1-(5-Chlorothiophen-2-Yl)Ethan-1-One: A Comprehensive Overview

2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one, commonly referred to by its CAS number CAS No. 750617-61-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a thiadiazole ring, a thiophene moiety, and a ketone group. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and catalysis.

The molecular structure of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-yl)ethan-1-one is intriguing due to the combination of sulfur-containing heterocycles and a ketone functional group. The thiadiazole ring, which is a five-membered ring containing two nitrogen atoms and one sulfur atom, contributes to the molecule's stability and reactivity. Similarly, the thiophene moiety adds aromaticity and electron-withdrawing properties to the compound. The ketone group further enhances the molecule's reactivity, making it a valuable substrate for various organic reactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes associated with inflammatory diseases.

In addition to its pharmacological applications, CAS No. 750617-61-9 has shown promise in material science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A research team at the University of California recently reported that thin films of this compound exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs).

The synthesis of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(5-chlorothiophen-2-ylium)ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent coupling with the thiophene moiety via sulfur-based chemistry.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, CAS No. 750617 - 61 - 9, or 2 - [(5 - amino - 1 , 3 , 4 - thiadiazol - 2 - yl ) sulfanyl ] - 1 - (5 - chlorothiophen - 2 - yl ) ethan - 1 - one, represents a fascinating example of how complex organic molecules can be designed and utilized across multiple disciplines. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.